Cas no 919768-69-7 (Benzenamine, N-[1-(3,4-dimethylphenyl)ethylidene]-)

Benzenamine, N-[1-(3,4-dimethylphenyl)ethylidene]- structure
919768-69-7 structure
Product Name:Benzenamine, N-[1-(3,4-dimethylphenyl)ethylidene]-
CAS No:919768-69-7
MF:C16H17N
MW:223.312884092331
CID:761589
PubChem ID:71424898
Update Time:2025-04-19

Benzenamine, N-[1-(3,4-dimethylphenyl)ethylidene]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, N-[1-(3,4-dimethylphenyl)ethylidene]-
    • 1-(3,4-dimethylphenyl)-N-phenylethanimine
    • DTXSID70843688
    • 919768-69-7
    • (1E)-1-(3,4-Dimethylphenyl)-N-phenylethan-1-imine
    • Inchi: 1S/C16H17N/c1-12-9-10-15(11-13(12)2)14(3)17-16-7-5-4-6-8-16/h4-11H,1-3H3/b17-14+
    • InChI Key: BBRKIWREBVHSMK-SAPNQHFASA-N
    • SMILES: N(/C1C=CC=CC=1)=C(/C)\C1C=CC(C)=C(C)C=1

Computed Properties

  • Exact Mass: 223.136099547g/mol
  • Monoisotopic Mass: 223.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 12.4Ų
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